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Compound of Interest

Compound Name: Dembrexine

Cat. No.: B1219860 Get Quote

Dembrexine Hydrochloride: A Technical Guide
for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological activities of Dembrexine hydrochloride. This

document is intended to serve as a core resource for researchers and professionals involved in

drug discovery and development.

Chemical Structure and Identification
Dembrexine hydrochloride is the hydrochloride salt of Dembrexine, a synthetic benzylamine

derivative. The pharmacologically active form is the trans-isomer.

Chemical Structure:

IUPAC Name: 2,4-dibromo-6-[[(trans-4-

hydroxycyclohexyl)amino]methyl]phenol;hydrochloride[1]

CAS Number: 52702-51-9[1][2]

Molecular Formula: C₁₃H₁₈Br₂ClNO₂[1]
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Molecular Weight: 415.55 g/mol [1]

InChI Key: BGRWLVRJIPTKQW-PFWPSKEQSA-N

SMILES: C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)O)O.Cl[1]

Physicochemical Properties
A summary of the known and computed physicochemical properties of Dembrexine
hydrochloride is presented in Table 1.

Table 1: Physicochemical Properties of Dembrexine Hydrochloride

Property Value Source

Melting Point
~235 °C (of a related

hydrochloride salt)
[3]

Solubility

Soluble in DMSO; Freely

soluble in methanol; Slightly

soluble in water and

anhydrous ethanol.

[4][5]

XLogP3-AA (Computed) 3 [6]

pKa
Data not readily available in

the public domain.

Appearance
White or almost white,

crystalline powder.
[4]

Mechanism of Action
Dembrexine hydrochloride exhibits both mucolytic and anti-inflammatory properties, primarily

targeting the respiratory system.

Mucolytic Activity
The primary mechanism of action of Dembrexine hydrochloride is its mucolytic effect. It is

understood to:
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Alter Mucus Composition: It modifies the constituents and viscosity of abnormal respiratory

mucus.

Enhance Clearance: By reducing mucus viscosity, it improves the efficiency of the respiratory

tract's clearance mechanisms.

Anti-inflammatory and Other Activities
Beyond its mucolytic effects, Dembrexine hydrochloride has demonstrated anti-inflammatory

and other beneficial respiratory effects:

Modulation of Signaling Pathways: It has been shown to interact with and modulate key

inflammatory signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways. This modulation leads to a downstream

reduction in the expression of pro-inflammatory mediators.

Increased Pulmonary Surfactant: Pharmacological studies suggest that Dembrexine
hydrochloride may increase lung compliance by impacting the anti-atelectase factor, which is

related to pulmonary surfactant.

A simplified representation of the proposed anti-inflammatory signaling pathway is depicted

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1219860?utm_src=pdf-body
https://www.benchchem.com/product/b1219860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dembrexine
Hydrochloride

Target Cell
(e.g., Bronchial Epithelial Cell)

Enters

NF-κB Pathway

Inhibits

MAPK Pathway

Inhibits

Pro-inflammatory
Mediators

(e.g., Cytokines, Chemokines)

Promotes Promotes

Inflammation

Induces

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-amino-3,5-dibromobenzaldehyde
+ trans-4-aminocyclohexanol

Schiff Base Formation
(Imine Intermediate)

Reduction of Imine

Dembrexine (free base)

Hydrochloride Salt Formation
(with HCl)

Dembrexine Hydrochloride

Purification
(Recrystallization)

Pure Dembrexine
Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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